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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for meso-2,5-dibromoadipic acid was not

located. The following disposal procedures are based on guidelines for the closely related and

structurally similar compounds, meso-2,3-dibromosuccinic acid and meso-2,3-

dibromobutanedioic acid. These instructions should be used as a reference, and it is imperative

to consult with your institution's Environmental Health and Safety (EHS) department for site-

specific protocols and to ensure full compliance with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of meso-
2,5-dibromoadipic acid, designed for researchers, scientists, and drug development

professionals.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before handling meso-2,5-dibromoadipic acid for disposal, ensure that all necessary safety

measures are in place.

Personal Protective Equipment (PPE): Always wear appropriate PPE to prevent skin and eye

contact. This includes:

Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).
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A lab coat or other protective clothing.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or vapors.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

II. Step-by-Step Disposal Protocol
Follow these procedural steps for the safe disposal of meso-2,5-dibromoadipic acid:

Collection:

Carefully sweep up the solid meso-2,5-dibromoadipic acid.

Place the collected material into a clearly labeled, sealable, and chemically compatible

waste container.

Waste Characterization:

Based on its chemical structure as a halogenated organic acid, meso-2,5-dibromoadipic
acid should be classified as hazardous chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Container Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "Meso-2,5-
dibromoadipic acid."

Include the date of accumulation and any other information required by your institution.

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) or a

central hazardous waste storage facility.
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The storage area should be secure, well-ventilated, and away from incompatible materials

such as bases and reducing agents[1].

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Crucially, do not pour meso-2,5-dibromoadipic acid or solutions containing it down the

drain[1].

III. Quantitative Data Summary
While specific data for meso-2,5-dibromoadipic acid is unavailable, the following table

summarizes key information for the related compound, meso-2,3-dibromobutanedioic acid,

which can serve as a useful reference.

Property
Data (for meso-2,3-
dibromobutanedioic acid)

Source

Incompatible Materials Bases, Reducing Agents [1]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Hydrogen halides

[1]

Environmental Fate

Likely to be mobile in the

environment due to its water

solubility.

[1]

IV. Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols and

information derived from Safety Data Sheets for analogous compounds. A common

recommended disposal method for similar halogenated organic compounds involves

incineration.

Protocol: Incineration of Halogenated Organic Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC147570025&countryCode=US&language=en
https://www.benchchem.com/product/b15350965?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC147570025&countryCode=US&language=en
https://www.benchchem.com/product/b15350965?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC147570025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC147570025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC147570025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: The waste material may be dissolved or mixed with a combustible solvent.

Incineration: The mixture is burned in a chemical incinerator equipped with an afterburner

and a scrubber to neutralize the resulting acidic halogenated byproducts.

This process should only be carried out by licensed professionals at an approved waste

disposal facility.

V. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of meso-2,5-dibromoadipic acid.
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Caption: Disposal workflow for meso-2,5-dibromoadipic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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